Cas no 121133-60-6 (3,4,5-Piperidinetriol,2-(hydroxymethyl)-1-pentyl-, (2R,3R,4R,5S)-)
121133-60-6 structure
Product Name:3,4,5-Piperidinetriol,2-(hydroxymethyl)-1-pentyl-, (2R,3R,4R,5S)-
CAS No:121133-60-6
MF:C11H23NO4
MW:233.304623842239
CID:200948
PubChem ID:129374
Update Time:2025-04-19
3,4,5-Piperidinetriol,2-(hydroxymethyl)-1-pentyl-, (2R,3R,4R,5S)- Chemical and Physical Properties
Names and Identifiers
-
- 3,4,5-Piperidinetriol,2-(hydroxymethyl)-1-pentyl-, (2R,3R,4R,5S)-
- (2R,3R,4R,5S)-2-(Hydroxymethyl)-1-pentyl-3,4,5-piperidinetriol
- N-pentyl-1-deoxynojirimycin
- (2R-(2alpha,3beta,4alpha,5beta))-2-(Hydroxymethyl)-1-pentyl-3,4,5-piperidinetriol
- (2R,3R,4R,5S)-2-(hydroxymethyl)-1-pentylpiperidine-3,4,5-triol
- 3,4,5-Piperidinetriol, 2-(hydroxymethyl)-1-pentyl-, (2R-(2alpha,3beta,4alpha,5beta))-
- Pentyldnm
- UNII-5M3UVZ2DXU
- SCHEMBL9798003
- 2-(hydroxymethyl)-1-pentylpiperidine-3,4,5-triol
- 5M3UVZ2DXU
- CHEMBL1651549
- 121133-60-6
- DTXSID50923694
- BDBM50335399
- N-pentyl-1-deoxy-nojirimycin
-
- Inchi: 1S/C11H23NO4/c1-2-3-4-5-12-6-9(14)11(16)10(15)8(12)7-13/h8-11,13-16H,2-7H2,1H3/t8-,9+,10-,11-/m1/s1
- InChI Key: HCZQIIVHWYFIPW-LMLFDSFASA-N
- SMILES: O[C@H]1[C@@H]([C@H](CN(CCCCC)[C@@H]1CO)O)O
Computed Properties
- Exact Mass: 233.162708
- Monoisotopic Mass: 233.162708
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.2
- XLogP3: -0.1
Experimental Properties
- Density: 1.201
- Boiling Point: 405.5°Cat760mmHg
- Flash Point: 216.1°C
- Refractive Index: 1.539
3,4,5-Piperidinetriol,2-(hydroxymethyl)-1-pentyl-, (2R,3R,4R,5S)- Related Literature
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
121133-60-6 (3,4,5-Piperidinetriol,2-(hydroxymethyl)-1-pentyl-, (2R,3R,4R,5S)-) Related Products
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